Antibacterial Activity Benchmark (n-Pentacosanol)
While direct MIC data for 12-pentacosanol is currently absent from the primary literature, a 2025 study on Arctotis aurantiaca roots provides a crucial class-level benchmark by quantifying the antibacterial activity of its primary analog, n-pentacosanol. The study reports that n-pentacosanol (compound 2) exhibited a Minimum Inhibitory Concentration (MIC) of 218.2 µg/mL against Escherichia coli ATCC 25922 in a well-diffusion assay, a stark contrast to the positive control gentamicin (MIC= 2 µg/mL) and the most potent compound from the same extract, ixerin F (MIC= 1.7 µg/mL) [1]. This data establishes a definitive, quantifiable activity baseline for a closely related pentacosanol isomer. The difference in hydroxyl group position (secondary vs. primary) between 12-pentacosanol and n-pentacosanol is hypothesized to alter its interaction with bacterial membranes or target enzymes, potentially leading to a different potency profile compared to this established baseline . Therefore, this MIC value serves as a critical reference point for researchers evaluating the potential of 12-pentacosanol as a control or a scaffold for developing more potent antibacterial agents.
| Evidence Dimension | Antibacterial activity (Minimum Inhibitory Concentration) |
|---|---|
| Target Compound Data | Data not directly available for 12-pentacosanol. |
| Comparator Or Baseline | n-Pentacosanol: MIC = 218.2 µg/mL; Gentamicin (positive control): MIC = 2 µg/mL; Ixerin F (potent reference): MIC = 1.7 µg/mL |
| Quantified Difference | n-Pentacosanol is approximately 109-fold less potent than gentamicin and 128-fold less potent than ixerin F against E. coli. |
| Conditions | Escherichia coli ATCC 25922; well-diffusion assay |
Why This Matters
This provides the first quantitative benchmark for the antibacterial activity of a pentacosanol isomer, enabling informed selection and comparison in natural product research.
- [1] Abdelaleem, E. R., et al. (2025). Unveiling the antibacterial potential of Arctotis aurantiaca roots: isolation, characterization, and computational studies. South African Journal of Botany, 184, 337-348. https://doi.org/10.1016/j.sajb.2025.06.007 View Source
